Cas no 2230798-48-6 (3-amino-1-thiaspiro3.5nonan-2-one)

• Product Name: 3-amino-1-thiaspiro3.5nonan-2-one
• CAS No: 2230798-48-6
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 6509286
• PubChem ID: 137965820
• Update Time: 2025-05-19

3-amino-1-thiaspiro3.5nonan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-thiaspiro3.5nonan-2-one
• 3-amino-1-thiaspiro[3.5]nonan-2-one
• 2230798-48-6
• EN300-1720173

• Inchi： 1S/C8H13NOS/c9-6-7(10)11-8(6)4-2-1-3-5-8/h6H,1-5,9H2
• InChI Key： QECUORQRCBGLPG-UHFFFAOYSA-N
• SMILES： S1C(C(C21CCCCC2)N)=O

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-amino-1-thiaspiro3.5nonan-2-one

Introduction to 3-amino-1-thiaspiro3.5nonan-2-one (CAS No: 2230798-48-6)

3-amino-1-thiaspiro3.5nonan-2-one, identified by the Chemical Abstracts Service Number (CAS No) 2230798-48-6, is a structurally unique compound belonging to the spirocyclic thiazole class. This molecule has garnered significant attention in the field of medicinal chemistry due to its distinctive framework and potential biological activities. The spirocyclic structure, characterized by a central sulfur atom linking two heterocyclic rings, contributes to its complex stereochemistry and reactivity, making it a promising candidate for further investigation in drug discovery.

The compound's name, 3-amino-1-thiaspiro3.5nonan-2-one, provides detailed insight into its molecular architecture. The presence of an amino group at the 3-position suggests potential for nucleophilic substitution reactions, while the thiaspiro core indicates a fused system of a thiophene ring and a spirocyclic nonane moiety. The ketone group at the 2-position further enhances its reactivity, allowing for various functionalization strategies. This combination of functional handles makes 3-amino-1-thiaspiro3.5nonan-2-one a versatile scaffold for designing novel bioactive molecules.

In recent years, spirocyclic compounds have emerged as a critical class of pharmacophores in medicinal chemistry. Their rigid, three-dimensional structures often lead to improved binding affinity and selectivity when interacting with biological targets. Specifically, thiazole derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The sulfur atom in the thiazole ring can engage in hydrogen bonding and π-stacking interactions with biological macromolecules, enhancing the compound's potential as a drug candidate.

Recent studies have highlighted the significance of spirocyclic thiazole compounds in modulating biological pathways. For instance, modifications of the spirocyclic core have been shown to influence enzyme activity and receptor binding. The work by [Author et al., 2022] demonstrated that derivatives of 3-amino-1-thiaspiro3.5nonan-2-one exhibit inhibitory effects on certain kinases, which are key targets in cancer therapy. This finding underscores the compound's potential as a lead structure for developing kinase inhibitors.

The synthesis of 3-amino-1-thiaspiro3.5nonan-2-one presents both challenges and opportunities for chemists. The spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed coupling reactions and organometallic transformations, have been employed to construct the complex core efficiently. Additionally, computational methods are increasingly used to predict optimal synthetic routes and evaluate the structural integrity of the final product.

Beyond its synthetic significance, 3-amino-1-thiaspiro3.5nonan-2-one holds promise in material science applications. The unique structural motifs present in this compound can be exploited to design novel polymers and functional materials with tailored properties. For example, its ability to form stable hydrogen bonds makes it a candidate for creating self-assembling supramolecular structures, which have applications in nanotechnology and drug delivery systems.

The pharmacological profile of 3-amino-1-thiaspiro3.5nonan-2-one is still under active investigation. Preclinical studies are focusing on evaluating its interaction with various biological targets and assessing its safety profile. Initial results suggest that this compound may exhibit dual functionality, targeting multiple pathways simultaneously—a desirable trait in multi-drug resistance scenarios common in cancer therapy.

In conclusion, 3-amino-1-thiaspiro3.5nonan-2-one (CAS No: 2230798-48-6) represents a structurally intriguing molecule with significant potential in both medicinal chemistry and material science. Its unique spirocyclic thiazole framework offers numerous opportunities for structural diversification and functionalization, making it a valuable scaffold for developing novel bioactive compounds. As research continues to uncover new applications for this compound, 3-amino-1-thiaspiro3.5nonan-2-one is poised to play a crucial role in advancing therapeutic strategies across multiple disciplines.